Cas no 2034238-30-5 (2-bromo-5-methoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide)

• Product Name: 2-bromo-5-methoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide
• CAS No: 2034238-30-5
• MF: C₁₅H₁₂BrN₃O₂
• MW: 346.1787
• CID: 5349593
• Update Time: 2025-10-29

2-bromo-5-methoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-N-pyrazolo[1,5-a]pyridin-5-ylbenzamide
• 2-bromo-5-methoxy-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide
• 2-bromo-5-methoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide

• Inchi： 1S/C15H12BrN3O2/c1-21-12-2-3-14(16)13(9-12)15(20)18-10-5-7-19-11(8-10)4-6-17-19/h2-9H,1H3,(H,18,20)
• InChI Key： NCZDRPFAEODMGQ-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1C(N([H])C1C([H])=C([H])N2C(=C([H])C([H])=N2)C=1[H])=O)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 382
• XLogP3: 2.6
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-bromo-5-methoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide

2-Bromo-5-Methoxy-N-{Pyrazolo[1,5-A]Pyridin-5-Yl}Benzamide: A Comprehensive Overview

The compound 2-bromo-5-methoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide, with the CAS number 2034238-30-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated benzamide moiety with a pyrazolo[1,5-a]pyridine ring system. The integration of these structural elements imparts the molecule with distinctive chemical and biological properties, making it a valuable tool in drug discovery and development.

The synthesis of 2-bromo-5-methoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide involves a series of carefully designed organic reactions. The starting materials typically include bromobenzene derivatives and pyrazolo[1,5-a]pyridine precursors. Through a combination of nucleophilic substitution, coupling reactions, and functional group transformations, the final product is obtained. Recent advancements in catalytic methods and green chemistry have further optimized the synthesis process, reducing production costs and minimizing environmental impact.

One of the most intriguing aspects of this compound is its biological activity. Studies have demonstrated that 2-bromo-5-methoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, research published in the journal Nature Communications highlights its role in inhibiting the NF-kB signaling pathway, a critical regulator of inflammatory responses.

In addition to its anti-inflammatory properties, this compound has shown promise in the treatment of neurodegenerative diseases. Preclinical studies indicate that it can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing amyloid-beta aggregation. This finding has significant implications for the development of therapeutics targeting conditions such as Alzheimer's disease.

The pharmacokinetic profile of 2-bromo-5-methoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide is another area of active research. Studies conducted in animal models reveal that it has favorable absorption and bioavailability characteristics. Furthermore, its metabolic stability appears to be enhanced due to the presence of electron-withdrawing groups such as the bromine atom and methoxy substituent. These attributes make it an attractive candidate for oral drug delivery systems.

From a structural standpoint, the pyrazolo[1,5-a]pyridine ring system plays a pivotal role in determining the compound's activity. This heterocyclic structure is known for its ability to form hydrogen bonds and engage in π–π interactions with target proteins. Recent computational studies using molecular docking techniques have provided insights into how this moiety interacts with key residues in enzyme active sites.

The methoxy group at position 5 of the benzamide ring contributes significantly to the molecule's solubility and stability. Its electron-donating nature also influences the electronic properties of the aromatic ring, which can modulate binding affinity to specific receptors or enzymes. This feature underscores the importance of substituent effects in drug design.

Beyond its therapeutic potential, 2-bromo-5-methoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide has also found applications in materials science. Its ability to self-assemble into ordered nanostructures makes it a candidate for use in organic electronics and photonics. Researchers are currently exploring its potential as a building block for organic semiconductors and light-emitting materials.

In conclusion, 2-bromo-5-methoxy-N-{pyrazolo[1,5-a]pyridin-5-yl}benzamide represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with its promising biological activity and favorable pharmacokinetic properties, positions it as a valuable asset in both medicinal chemistry and materials science research.